N-(2-(4-ethoxyphenoxy)ethyl)-4-methyl-2-phenylthiazole-5-carboxamide
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Overview
Description
“N-(2-(4-ethoxyphenoxy)ethyl)-4-methyl-2-phenylthiazole-5-carboxamide” is a complex organic compound. It contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen in the ring. The compound also contains an ethoxyphenoxy group and a carboxamide group .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a thiazole ring, an ethoxyphenoxy group, and a carboxamide group. The ethoxyphenoxy group would likely contribute to the compound’s lipophilicity, potentially influencing its behavior in biological systems .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the ethoxyphenoxy group could increase its lipophilicity, potentially influencing its solubility in various solvents .Scientific Research Applications
Organic Synthesis and Chemical Properties
The compound's structure shares similarities with other thiazole derivatives, which have been synthesized and evaluated for their chemical properties and potential applications. For instance, thiazole derivatives have been designed and synthesized for their biological activities, showcasing insecticidal or fungicidal activities at specific concentrations (Liu et al., 2006). Similarly, novel syntheses based on ethyl 2-oxotetrahydrofuran-3-carboxylates have explored the alkylation processes to yield diverse functionalized products (Kochikyan et al., 2008), indicating a broad interest in developing new chemical synthesis routes for thiazole carboxamide derivatives.
Biological Activities and Applications
Research has also focused on the synthesis of new thiazoles as antioxidant additives for lubricating oils, highlighting the compound's relevance in enhancing the oxidative stability of industrial products (Amer et al., 2011). The synthesis and evaluation of thiazole derivatives for their urease-inhibition activities further demonstrate the compound's potential in medical and agricultural applications, where urease inhibitors play a critical role in managing diseases and pests (Shi et al., 2018).
Mechanism of Action
Properties
IUPAC Name |
N-[2-(4-ethoxyphenoxy)ethyl]-4-methyl-2-phenyl-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O3S/c1-3-25-17-9-11-18(12-10-17)26-14-13-22-20(24)19-15(2)23-21(27-19)16-7-5-4-6-8-16/h4-12H,3,13-14H2,1-2H3,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMOBLSBXARJTIX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)OCCNC(=O)C2=C(N=C(S2)C3=CC=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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